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Compound of Interest

Compound Name: Reactive blue 224

Cat. No.: B1166368 Get Quote

An In-depth Technical Guide to the Solubility of C.I. Reactive Blue 224

For Researchers, Scientists, and Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of C.I.

Reactive Blue 224 (CAS: 122390-99-2). Due to the limited availability of specific quantitative

data for this dye in public literature, this document synthesizes information based on its

chemical structure, the known properties of its dye class, and general principles of solubility.

C.I. Reactive Blue 224 is a complex triphenodioxazine-class reactive dye.[1][2] Its molecular

formula, C₂₆H₂₄Cl₂KN₄NaO₂₀S₆, reveals a highly polar and ionic structure, largely due to the

presence of multiple sulfonic acid groups.[2] These structural features are the primary

determinants of its solubility profile. Reactive dyes are designed to be water-soluble for

application in aqueous dyeing processes.[3] Their solubility is influenced by factors such as

temperature, the presence of electrolytes, and co-solvents like urea.[4]

Solubility Data
Precise quantitative solubility values for Reactive Blue 224 are not widely published. However,

based on its chemical class and structure, a qualitative and estimated quantitative profile can

be established. The table below summarizes the expected solubility in various solvent classes.
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Solvent Class
Representative
Solvents

Expected Solubility
Rationale &
Estimated Values

Inorganic Polar Water (H₂O) High

The molecule contains

multiple sulfonic acid

groups, making it

highly polar and

readily soluble in

water.[3][5] The

solubility of reactive

dyes in water can

range from

approximately 100 g/L

to 400 g/L.[4][6]

Electrolytes like

sodium chloride or

sodium sulphate will

decrease its solubility.

[4]

Organic Polar Protic Ethanol, Methanol Low to Moderate

Anthraquinone

reactive dyes, which

share some structural

similarities, are

partially soluble in

ethanol.[7] Complete

solubility is unlikely,

but some dissolution

is expected due to the

polarity imparted by

hydroxyl groups.

Organic Polar Aprotic Dimethyl Sulfoxide

(DMSO), Acetone

Low to Moderate While less effective

than water, polar

aprotic solvents may

dissolve some of the

dye. Compatibility

tests are essential for
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specific applications.

[8]

Organic Non-Polar

Toluene, Hexane,

Carbon Tetrachloride

(CCl₄)

Very Low / Insoluble

The dye's high polarity

and ionic nature make

it incompatible with

non-polar solvents.[7]

It is expected to be

practically insoluble in

hydrocarbons and

chlorinated solvents.

[8]

Experimental Protocol: Determination of Aqueous
Solubility via Spectrophotometry
This protocol outlines a standard laboratory method for quantitatively determining the solubility

of a water-soluble dye like Reactive Blue 224. The principle involves creating a saturated

solution, separating the undissolved solid, and then measuring the concentration of the

dissolved dye in the supernatant using UV-Visible spectrophotometry and the Beer-Lambert

Law.

1. Preparation of Calibration Curve: a. Prepare a stock solution of Reactive Blue 224 of a

known concentration (e.g., 1000 mg/L) in deionized water. b. Create a series of dilutions from

the stock solution (e.g., 1, 2, 5, 10, 20 mg/L). c. Measure the absorbance of each dilution at the

dye's maximum absorbance wavelength (λ_max), determined by a preliminary spectral scan. d.

Plot a graph of absorbance versus concentration. The resulting linear plot is the calibration

curve.

2. Saturation of Solution: a. Add an excess amount of Reactive Blue 224 powder to a known

volume of the desired solvent (e.g., deionized water) in a sealed container, such as a screw-

cap vial or flask. b. Agitate the mixture at a constant temperature for a prolonged period (e.g.,

24-48 hours) using a magnetic stirrer or mechanical shaker to ensure equilibrium is reached.

3. Separation of Undissolved Solid: a. Allow the suspension to settle. b. To separate the

saturated supernatant from the excess solid dye, centrifuge the mixture at high speed (e.g.,
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5000 rpm for 15 minutes). c. Alternatively, filter the solution using a syringe filter (e.g., 0.22 µm

pore size) to ensure all particulate matter is removed.

4. Analysis and Calculation: a. Carefully extract a precise volume of the clear, saturated

supernatant. b. Dilute the supernatant with the solvent to a concentration that falls within the

linear range of the previously prepared calibration curve. A significant dilution will likely be

necessary. c. Measure the absorbance of the diluted sample at λ_max using a

spectrophotometer. d. Use the equation from the calibration curve to calculate the

concentration of the diluted sample. e. Multiply this concentration by the dilution factor to

determine the concentration of the original saturated solution. This value represents the dye's

solubility at that specific temperature.

Visualizations
The following diagrams illustrate the logical workflow for determining dye solubility.
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Caption: Workflow for Spectrophotometric Solubility Determination.
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Caption: Logic for Qualitative Solubility Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

http://www.worlddyevariety.com/reactive-dyes/reactive-blue-224.html
https://www.researchgate.net/figure/Molecular-structure-of-reactive-blue-224-the-dye-belongs-to-the-Triphenodioxazine-Class_fig1_372636191
https://textilelearner.net/reactive-dyes-classification-dyeing-mechanism/
https://www.colorfuldyes.com/news/the-solubility-of-reactive-dyes-51599216.html
https://www.colorfuldyes.com/news/the-solubility-of-reactive-dyes-51599216.html
https://www.mdpi.com/1420-3049/24/7/1334
https://www.china-dyestuff.com/info/what-is-the-solubility-of-reactive-dyes-55548398.html
https://www.china-dyestuff.com/info/what-is-the-solubility-of-reactive-dyes-55548398.html
https://www.researchgate.net/figure/Relative-solubility-of-reactive-dyes-in-H-2-O-EtOH-and-CCl-4-a_tbl1_362923379
https://www.primachemicals.com/solvent-dyes-features-applications/
https://www.benchchem.com/product/b1166368#reactive-blue-224-solubility-in-various-organic-and-inorganic-solvents
https://www.benchchem.com/product/b1166368#reactive-blue-224-solubility-in-various-organic-and-inorganic-solvents
https://www.benchchem.com/product/b1166368#reactive-blue-224-solubility-in-various-organic-and-inorganic-solvents
https://www.benchchem.com/product/b1166368#reactive-blue-224-solubility-in-various-organic-and-inorganic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1166368?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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